4-(benzyloxy)-N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]benzamide

• Molecular Formula: C25H26ClN3O2
• Molecular Weight: 435.9 g/mol
• IUPAC Name: N-[3-chloro-4-(4-methylpiperazin-1-yl)phenyl]-4-phenylmethoxybenzamide
• InChI: InChI=1S/C25H26ClN3O2/c1-28-13-15-29(16-14-28)24-12-9-21(17-23(24)26)27-25(30)20-7-10-22(11-8-20)31-18-19-5-3-2-4-6-19/h2-12,17H,13-16,18H2,1H3,(H,27,30)
• InChI Key: QWWRPAUAKQKSBS-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)OCC4=CC=CC=C4)Cl

Description

4-(benzyloxy)-N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]benzamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as BZP-BEN, and it has been found to have a range of interesting properties that make it useful for various applications.

Mechanism of Action

The mechanism of action of 4-(benzyloxy)-N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]benzamide involves its ability to bind to the dopamine D2 receptor. This binding activates a signaling pathway that leads to changes in cellular activity and neurotransmitter release. The exact mechanism by which BZP-BEN affects this pathway is still being studied, but it is believed to involve interactions with other proteins and signaling molecules in the brain.
Biochemical and Physiological Effects:
Studies have shown that 4-(benzyloxy)-N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]benzamide can have a range of biochemical and physiological effects. For example, this compound has been found to increase dopamine release in certain areas of the brain, which can lead to changes in behavior and mood. It has also been shown to affect other neurotransmitter systems, such as the serotonin and norepinephrine systems.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(benzyloxy)-N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]benzamide in lab experiments is its ability to selectively bind to the dopamine D2 receptor. This allows researchers to study the role of dopamine in the brain without affecting other neurotransmitter systems. However, one limitation of using BZP-BEN is that it is a relatively new compound, and more research is needed to fully understand its effects and potential applications.

Future Directions

There are several future directions for research on 4-(benzyloxy)-N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]benzamide. One area of interest is developing new treatments for neurological disorders that involve the dopamine system, such as Parkinson's disease and schizophrenia. Another direction is studying the role of dopamine in addiction and reward pathways in the brain. Additionally, researchers may investigate the potential use of BZP-BEN in imaging techniques, such as positron emission tomography (PET), to study dopamine receptors in vivo.

Synthesis Methods

The synthesis of 4-(benzyloxy)-N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]benzamide involves a series of chemical reactions that are carried out in a laboratory setting. The process typically begins with the reaction of 4-chloro-3-nitrobenzoic acid with benzylamine, which produces 4-(benzyloxy)-3-nitrobenzoic acid. This compound is then reduced using hydrogen gas and a palladium catalyst to produce 4-(benzyloxy)benzoic acid. The final step involves the reaction of this compound with 3-chloro-4-(4-methyl-1-piperazinyl)aniline to produce 4-(benzyloxy)-N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]benzamide.

Scientific Research Applications

4-(benzyloxy)-N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]benzamide has been studied for its potential use in scientific research due to its ability to interact with certain receptors in the brain. Specifically, this compound has been found to bind to the dopamine D2 receptor, which is involved in a range of neurological processes. This makes BZP-BEN potentially useful for studying the role of dopamine in the brain and for developing new treatments for neurological disorders.